Cas no 27326-88-1 (2-Cyclopenten-1-one, 3-acetyl-)
27326-88-1 structure
Product Name:2-Cyclopenten-1-one, 3-acetyl-
CAS No:27326-88-1
MF:C7H8O2
MW:124.137222290039
CID:1429688
PubChem ID:11205750
Update Time:2025-04-20
2-Cyclopenten-1-one, 3-acetyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Cyclopenten-1-one, 3-acetyl-
- 3-acetylcyclopent-2-en-1-one
- SCHEMBL2600397
- 3-acetylcyclopent-2-enone
- 27326-88-1
- DTXSID40458607
-
- Inchi： 1S/C7H8O2/c1-5(8)6-2-3-7(9)4-6/h4H,2-3H2,1H3
- InChI Key： DNWHNEMQSUQAQB-UHFFFAOYSA-N
- SMILES： O=C1C=C(C(C)=O)CC1
Computed Properties
- Exact Mass: 124.05244
- Monoisotopic Mass: 124.052429494g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- PSA: 34.14
2-Cyclopenten-1-one, 3-acetyl- Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
27326-88-1 (2-Cyclopenten-1-one, 3-acetyl-) Related Products
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